Cas no 89048-14-6 (Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl-)
89048-14-6 structure
Product Name:Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl-
CAS No:89048-14-6
MF:C12H17BrO4
MW:305.164983510971
CID:614458
PubChem ID:14852323
Update Time:2025-04-19
Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl-
- 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methylbenzene
- DTXSID60564714
- 5-Bromomethyl-1,2,3,4-tetramethoxy-6-methylbenzene
- PJLFSVSXQYHYAN-UHFFFAOYSA-N
- 1,2,3,4-tetramethoxy-5-methyl-6-bromomethylbenzene
- 1,2,3,4-tetramethoxy-5-methyl-6-bromomethyl-benzene
- 89048-14-6
- SCHEMBL7971435
-
- Inchi: 1S/C12H17BrO4/c1-7-8(6-13)10(15-3)12(17-5)11(16-4)9(7)14-2/h6H2,1-5H3
- InChI Key: PJLFSVSXQYHYAN-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C(=C(C=1C)OC)OC)OC)OC
Computed Properties
- Exact Mass: 304.03102g/mol
- Monoisotopic Mass: 304.03102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 36.9Ų
Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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